Cas no 26946-33-8 (4,4'-Methylenebis(3-nitroaniline))
26946-33-8 structure
Product Name:4,4'-Methylenebis(3-nitroaniline)
CAS No:26946-33-8
MF:C13H12N4O4
MW:288.25878238678
MDL:MFCD00007264
CID:255168
PubChem ID:97204
Update Time:2025-04-19
4,4'-Methylenebis(3-nitroaniline) Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-Methylenebis(3-nitroaniline)
- 4,4'-methylenebis(3-nitroaniline)(SALTDATA: FREE)
- 4-[(4-amino-2-nitrophenyl)methyl]-3-nitroaniline
- 2.2'-Dinitro-4.4'-diamino-diphenylmethan
- 4,4'-diamino-2,2'-dinitrodiphenylmethane
- EINECS 248-125-1
- BB 0221242
- CS-0328174
- BS-37449
- NSC 106077
- C13H12N4O4
- Benzenamine, 4,4'-methylenebis(3-nitro-
- DTXSID10181435
- NSC106077
- Oprea1_479895
- Oprea1_819385
- NSC-106077
- Aniline, 4,4'-methylenebis(3-nitro-
- 26946-33-8
- SCHEMBL1351968
- FT-0638652
- MFCD00007264
- CCRIS 1013
- NS00028225
- CBDivE_001430
- AKOS000519498
-
- MDL: MFCD00007264
- Inchi: 1S/C13H12N4O4/c14-10-3-1-8(12(6-10)16(18)19)5-9-2-4-11(15)7-13(9)17(20)21/h1-4,6-7H,5,14-15H2
- InChI Key: KENYTAOVAUETRB-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1CC1C=CC(=CC=1[N+](=O)[O-])N)N)=O
Computed Properties
- Exact Mass: 288.08600
- Monoisotopic Mass: 288.08585488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 144Ų
Experimental Properties
- PSA: 143.68000
- LogP: 4.46700
4,4'-Methylenebis(3-nitroaniline) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B494840-10mg |
4,4'-Methylenebis(3-nitroaniline) |
26946-33-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B494840-50mg |
4,4'-Methylenebis(3-nitroaniline) |
26946-33-8 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B494840-100mg |
4,4'-Methylenebis(3-nitroaniline) |
26946-33-8 | 100mg |
$ 80.00 | 2022-06-07 | ||
| abcr | AB219150-1 g |
4,4'-Methylenebis(3-nitroaniline); 95% |
26946-33-8 | 1g |
€94.10 | 2023-06-22 | ||
| abcr | AB219150-1g |
4,4'-Methylenebis(3-nitroaniline), 95%; . |
26946-33-8 | 95% | 1g |
€94.10 | 2025-02-18 | |
| 1PlusChem | 1P00BDMW-1g |
4,4'-DIAMINO-2,2'-DINITRODIPHENYLMETHANE |
26946-33-8 | 95% | 1g |
$43.00 | 2025-02-25 | |
| A2B Chem LLC | AF30088-1g |
4,4'-Methylenebis(3-nitroaniline) |
26946-33-8 | 95% | 1g |
$35.00 | 2024-04-20 | |
| Ambeed | A142945-1g |
4,4'-Methylenebis(3-nitroaniline) |
26946-33-8 | 95+% | 1g |
$49.0 | 2024-04-20 |
4,4'-Methylenebis(3-nitroaniline) Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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